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Compound of Interest

2-Chloro-N-methyl-6-
Compound Name:

nitrobenzylamine
CAS No.: 94108-15-3

Cat. No.: B12669550

Get Quote

Technical Monograph: 2-Chloro-N-methyl-6-
nitrobenzylamine
Core Identity & Chemical Profile[1][2][3][4]

2-Chloro-N-methyl-6-nitrobenzylamine is a specialized secondary amine intermediate used
primarily in the synthesis of fused heterocyclic systems, particularly benzimidazoles,
guinoxalines, and quinazolines. Its structure features a highly functionalized benzene ring with
an electron-withdrawing nitro group and a halogen (chlorine) ortho to the benzylic position,
making it a versatile scaffold for nucleophilic aromatic substitution (

) and reductive cyclization strategies.[1]
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Property Detail

Chemical Name 2-Chloro-N-methyl-6-nitrobenzylamine

N-(2-Chloro-6-nitrophenyl)methyl-N-
IUPAC Name )
methylamine

Molecular Formula

Molecular Weight 200.62 g/mol
Parent CAS (Primary Amine) 101252-73-7 (2-Chloro-6-nitrobenzylamine)
Precursor CAS (Aldehyde) 6361-22-4 (2-Chloro-6-nitrobenzaldehyde)

Yellow crystalline solid or viscous oil (depending

Appearance ,
on purity)

Soluble in DCM, MeOH, EtOAc; Low solubility in

Solubilit
y water (free base)

Physicochemical Properties & Stability[3]
The presence of the nitro group (
) at the 6-position and the chlorine atom (

) at the 2-position creates a unique electronic environment. The nitro group is strongly electron-
withdrawing, which slightly reduces the basicity of the benzylic amine compared to
unsubstituted benzylamine.
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Value C e
Parameter . . Significance
(Predicted/Experimental)

Slightly less basic than
benzylamine (pKa ~9.[1]5) due
pKa (Conjugate Acid) ~8.8-9.2 to inductive withdrawal by

Moderate lipophilicity; suitable

LogP ~1.8-2.1 _ _
for organic extraction.[1]
Critical for hydrogen bonding
H-Bond Donors 1 (Secondary Amine) in active sites or crystal
packing.[1]
] ] Facilitates interaction with
H-Bond Acceptors 3 (Nitro group + Amine)

polar solvents.[1]

) ] ) Avoid distillation at high
Caution: Nitro-aromatics can
- ] temperatures; use column
Thermal Stability decompose exothermically

chromatography for
>150°C. grapny

purification.[1]

Synthetic Protocol: The "Gold Standard" Route

While the primary amine (CAS 101252-73-7) is commercially available, the N-methyl derivative
is most reliably synthesized de novo to avoid over-alkylation byproducts common in direct
alkylation. The preferred method is Reductive Amination of 2-Chloro-6-nitrobenzaldehyde (CAS
6361-22-4).[1]

Method A: Reductive Amination (Recommended)

This protocol ensures mono-methylation and high purity.[1]
Reagents:
e Precursor: 2-Chloro-6-nitrobenzaldehyde (1.0 eq)

e Amine Source: Methylamine (2.0 M in THF or MeOH, 1.5 eq)[1]
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e Reducing Agent: Sodium Triacetoxyborohydride (

) or Sodium Cyanoborohydride (

) (1.5 eq)[1]

e Solvent: 1,2-Dichloroethane (DCE) or Methanol (MeOH)
o Acid Catalyst: Acetic Acid (AcOH) (1.0 eq, optional to accelerate imine formation)

Step-by-Step Protocol:

Imine Formation: Dissolve 2-Chloro-6-nitrobenzaldehyde in DCE/MeOH under an inert
atmosphere (

). Add Methylamine solution and Acetic Acid.[1] Stir at Room Temperature (RT) for 1-2
hours. Monitoring: Check by TLC for the disappearance of the aldehyde spot.

e Reduction: Cool the mixture to 0°C. Add the reducing agent (
or
) portion-wise to control hydrogen evolution.[1]

e Reaction: Allow the mixture to warm to RT and stir for 4—-12 hours.
e Quench: Quench with saturated aqueous

until pH ~8-9.
o Extraction: Extract with Dichloromethane (

, 3X).[1][2] Wash combined organics with brine, dry over

, and concentrate in vacuo.

Purification: Purify via flash column chromatography (Silica gel; Eluent: DCM/MeOH 95:5).

Yield: Typically 85-92%.

Method B: Nucleophilic Substitution (Alternative)
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Use only if the benzyl halide is available. Precursor: 2-Chloro-6-nitrobenzyl chloride (or
bromide).[1] Reagent: Methylamine (large excess, >5 eq) to prevent formation of the tertiary
amine. Risk: Significant risk of over-alkylation to N,N-dimethyl-2-chloro-6-nitrobenzylamine.

Reaction Mechanism & Pathway Visualization[7]

The synthesis relies on the formation of an electrophilic iminium ion, which is then selectively
reduced to the secondary amine.

Methylamine (MeNH2) Reduction
AcOH, MeOH (NaBH3CN or STAB)

2-Chloro-6-nitrobenzaldehyde Condensation Intermediate Iminium lon Hydride Transfer 2-Chloro-N-methyl-6-nitrobenzylamine
(CAS 6361-22-4) (Transient Species) (Target)

Click to download full resolution via product page

Figure 1: Reductive amination pathway.[1][3] The aldehyde is condensed with methylamine to
form an imine, which is reduced in situ to the target secondary amine.

Applications in Drug Discovery[3]

This intermediate is a critical "lynchpin” scaffold for synthesizing fused bicyclic heterocycles.
The nitro group serves as a latent amine (via reduction), and the chlorine atom serves as a
handle for further functionalization or cyclization.[1]

Synthesis of N-Methyl-Benzimidazoles

e Mechanism: Reduction of the nitro group to an aniline (

), followed by cyclization with the benzylic amine.[1]

e Reagents:

or
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(Reduction)

Aldehyde/Acid (Cyclization).[1]

Synthesis of Quinoxalines

e Mechanism: The benzylic amine can participate in cyclization with adjacent carbonyls after
the nitro group is reduced.[1]

Kinase Inhibitor Scaffolds

e The 2-chloro-6-nitrobenzyl moiety mimics the steric and electronic properties of adenosine in
the ATP-binding pocket of certain kinases (e.g., EGFR, VEGFR).

2-Chloro-N-methyl-6-nitrobenzylamine

'

Reduction (-NO2 -> -NH2)

'

Intermediate Diamine

+ Carbonyl Source \ + 1,2-Dicarbonyl

N-Methyl-Benzimidazoles Tetrahydroquinoxalines
(Antiviral/Anticancer) (CNS Active Agents)

Click to download full resolution via product page

Figure 2: Divergent synthesis pathways. The target molecule serves as a precursor to two
major classes of bioactive heterocycles.

Safety & Handling Protocols

Hazard ldentification:
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e Nitro Compounds: Potential for energetic decomposition.[1] Do not heat dry residues above
100°C.

» Skin/Eye Irritant: Benzylic amines are corrosive and can cause severe skin burns.[1]
o Toxicity: Treat as a potential mutagen (Ames positive) due to the nitro-aromatic moiety.[1]
Self-Validating Safety Protocol:

e TLC Monitoring: Always confirm the consumption of the aldehyde (Rf ~0.6 in Hex/EtOAc 7:3)
before workup to avoid handling toxic aldehyde residues.[1]

e Quenching: Ensure complete neutralization of borohydride reagents with dilute acid or
bicarbonate before extraction to prevent hydrogen gas buildup in separatory funnels.[1]

o Waste: Segregate halogenated organic waste (DCM) from non-halogenated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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